Cas no 28348-90-5 (Urs-12-en-28-oic acid,3,7-dihydroxy-, (3b,7a)- (9CI))

• Product Name: Urs-12-en-28-oic acid,3,7-dihydroxy-, (3b,7a)- (9CI)
• CAS No: 28348-90-5
• MF: C₃₀H₄₈O₄
• MW: 472.699729919434
• CID: 282353
• PubChem ID: 131752023
• Update Time: 2025-04-19

Urs-12-en-28-oic acid,3,7-dihydroxy-, (3b,7a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Urs-12-en-28-oic acid,3,7-dihydroxy-, (3b,7a)- (9CI)
• Rubiticacid
• 3β,7α-Dihydroxyurs-12-en-28-oic acid

• Inchi： 1S/C30H48O4/c1-17-10-13-30(25(33)34)15-14-28(6)19(24(30)18(17)2)8-9-20-27(5)12-11-22(31)26(3,4)21(27)16-23(32)29(20,28)7/h8,17-18,20-24,31-32H,9-16H2,1-7H3,(H,33,34)/t17-,18+,20?,21?,22+,23-,24+,27-,28-,29+,30+/m1/s1
• InChI Key： DZLAZTJTKXGAGR-SACTXEEHSA-N
• SMILES： O[C@@H]1CC2C(C)(C)[C@H](CC[C@]2(C)C2CC=C3[C@@H]4[C@@H](C)[C@H](C)CC[C@]4(C(=O)O)CC[C@@]3(C)[C@@]21C)O

Computed Properties

• Exact Mass: 472.35526001g/mol
• Monoisotopic Mass: 472.35526001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 1
• Complexity: 908
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids